![molecular formula C22H26ClNO3 B6077844 (4-chloro-2-methylphenyl){1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone](/img/structure/B6077844.png)
(4-chloro-2-methylphenyl){1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-chloro-2-methylphenyl){1-[3-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone, commonly known as JWH-250, is a synthetic cannabinoid that acts as a potent agonist of the CB1 receptor. It was first synthesized in 1999 by John W. Huffman, who was studying the effects of cannabinoids on the human body. JWH-250 has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes.
Mechanism of Action
JWH-250 acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily expressed in the brain and nervous system. Activation of the CB1 receptor by JWH-250 leads to the release of neurotransmitters, including dopamine, serotonin, and norepinephrine. This results in a variety of physiological effects, including pain relief, appetite stimulation, and mood elevation.
Biochemical and Physiological Effects:
JWH-250 has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce pain and inflammation, increase appetite, and elevate mood. JWH-250 has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using JWH-250 in lab experiments is its potency and selectivity for the CB1 receptor. This allows for more precise and targeted studies of the endocannabinoid system. However, one limitation of using JWH-250 is its potential for abuse and addiction, which may make it difficult to study in human subjects.
Future Directions
There are several future directions for research involving JWH-250. One area of interest is the potential use of JWH-250 in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Another area of interest is the development of more selective and potent agonists of the CB1 receptor, which may have fewer side effects and greater therapeutic potential. Finally, there is a need for more research on the long-term effects of JWH-250 on the brain and nervous system, particularly in light of its potential for abuse and addiction.
Synthesis Methods
The synthesis of JWH-250 involves several steps, including the reaction of 2,6-dimethylphenol with thionyl chloride to form 2,6-dichloro-4-methylphenol. The resulting compound is then reacted with piperidine and benzyl bromide to form the benzylpiperidine intermediate. The final step involves the reaction of the benzylpiperidine intermediate with 4-chloro-2-methylbenzoyl chloride to form JWH-250.
Scientific Research Applications
JWH-250 has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological processes. It has been used to study the effects of cannabinoids on pain, inflammation, appetite, and mood. JWH-250 has also been used to study the effects of cannabinoids on the brain and nervous system.
properties
IUPAC Name |
(4-chloro-2-methylphenyl)-[1-[[3-(2-hydroxyethoxy)phenyl]methyl]piperidin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26ClNO3/c1-16-12-19(23)7-8-21(16)22(26)18-5-3-9-24(15-18)14-17-4-2-6-20(13-17)27-11-10-25/h2,4,6-8,12-13,18,25H,3,5,9-11,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBNPKIHIVHVPHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)C(=O)C2CCCN(C2)CC3=CC(=CC=C3)OCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.